Cas no 1807176-54-0 (Ethyl 2,5-difluoropyridine-3-acetate)

• Product Name: Ethyl 2,5-difluoropyridine-3-acetate
• CAS No: 1807176-54-0
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4905725
• Update Time: 2025-07-22

Ethyl 2,5-difluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,5-difluoropyridine-3-acetate

• Inchi： 1S/C9H9F2NO2/c1-2-14-8(13)4-6-3-7(10)5-12-9(6)11/h3,5H,2,4H2,1H3
• InChI Key： CDRJFBDUEUXKIX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CN=1)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,5-difluoropyridine-3-acetate

Ethyl 2,5-difluoropyridine-3-acetate (CAS No. 1807176-54-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2,5-difluoropyridine-3-acetate (CAS No. 1807176-54-0) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its fluorinated pyridine core and ester functional group, has garnered significant attention due to its versatility and efficacy in various synthetic pathways.

The structural motif of Ethyl 2,5-difluoropyridine-3-acetate consists of a pyridine ring substituted with two fluorine atoms at the 2- and 5-positions, further modified by an acetate ester at the 3-position. This unique configuration imparts distinct chemical properties that make it an attractive building block for medicinal chemists. The presence of fluorine atoms enhances the metabolic stability and binding affinity of the resulting drug molecules, which is a critical factor in drug design.

In recent years, the demand for fluorinated heterocycles in pharmaceutical applications has surged, driven by their ability to modulate biological activity and improve pharmacokinetic profiles. Ethyl 2,5-difluoropyridine-3-acetate exemplifies this trend, as it serves as a precursor for numerous bioactive compounds. Its utility spans across different therapeutic areas, including oncology, immunology, and central nervous system disorders.

One of the most compelling aspects of Ethyl 2,5-difluoropyridine-3-acetate is its role in synthesizing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating the 2,5-difluoropyridine scaffold into kinase inhibitors, researchers can achieve higher selectivity and potency. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against tyrosine kinases, which are key targets in cancer therapy.

The synthesis of Ethyl 2,5-difluoropyridine-3-acetate typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the fluorine atoms and the acetate ester with high precision. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 2,5-difluoropyridine-3-acetate. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with remarkable accuracy. This has accelerated the discovery process for new drug candidates by enabling virtual screening and rational drug design.

The pharmacological profile of compounds derived from Ethyl 2,5-difluoropyridine-3-acetate continues to be explored in preclinical studies. These investigations have revealed intriguing insights into their mechanisms of action and potential therapeutic benefits. For example, a recent study highlighted the efficacy of a novel kinase inhibitor based on this scaffold in inhibiting tumor growth in animal models. Such findings underscore the importance of continued research into fluorinated pyridines as pharmacophores.

In addition to its applications in oncology, Ethyl 2,5-difluoropyridine-3-acetate has shown promise in other therapeutic areas. In immunology, for instance, derivatives of this compound have been investigated for their ability to modulate immune responses. The unique structural features of these derivatives allow them to interact with specific immune receptors, potentially leading to new treatments for autoimmune diseases and infections.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies. New catalytic systems and green chemistry approaches are being developed to improve the efficiency and sustainability of producing these valuable intermediates. Such efforts align with global initiatives to promote environmentally friendly pharmaceutical synthesis.

The future prospects for Ethyl 2,5-difluoropyridine-3-acetate appear exceptionally bright. As our understanding of molecular interactions deepens and new synthetic tools become available, the potential applications for this compound are likely to expand further. Researchers continue to uncover novel derivatives with enhanced properties, opening up new avenues for drug discovery and development.